1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C27H22FNO5
• Molecular Weight: 459.5 g/mol
• IUPAC Name: 1-(3-ethoxy-4-hydroxyphenyl)-2-[(4-fluorophenyl)methyl]-7-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C27H22FNO5/c1-3-33-22-13-17(7-10-20(22)30)24-23-25(31)19-12-15(2)4-11-21(19)34-26(23)27(32)29(24)14-16-5-8-18(28)9-6-16/h4-13,24,30H,3,14H2,1-2H3
• InChI Key: MALMMDLQLVWFGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C3=C(C(=O)N2CC4=CC=C(C=C4)F)OC5=C(C3=O)C=C(C=C5)C)O

Description

1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a polycyclic heterocyclic compound featuring a chromeno[2,3-c]pyrrole-3,9-dione core. Key structural attributes include:

• Position 7: A methyl group, enhancing steric bulk and influencing metabolic stability.

Biological Activity

The compound 1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione belongs to a class of chromeno-pyrrole derivatives known for their diverse biological activities. This article reviews the biological activity of this compound, emphasizing its pharmacological potential, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

This compound features a complex structure that includes:

• Chromeno core : A bicyclic structure that enhances stability and biological interactions.
• Hydroxyphenyl group : Facilitates hydrogen bonding with biological macromolecules.
• Fluorobenzyl moiety : Enhances lipophilicity and potential binding affinity to targets.

Biological Activity Overview

Research indicates that compounds similar to 1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit various biological activities:

• Antimicrobial Activity : Studies have shown that related chromeno-pyrrole derivatives possess significant antibacterial properties against both Gram-positive and Gram-negative bacteria. For instance, derivatives have demonstrated activity comparable to conventional antibiotics like gentamicin against Staphylococcus aureus and Escherichia coli .
• Antioxidant Properties : The chromeno structure is associated with antioxidant activity, which may be beneficial in preventing oxidative stress-related diseases .
• Enzyme Inhibition : Interaction studies suggest that these compounds can inhibit specific enzymes, potentially modulating metabolic pathways. For example, chromeno-pyrroles have been reported as inhibitors of the main protease (Mpro) of SARS-CoV-2 .

The biological activity of the compound is likely mediated through several mechanisms:

• Hydrogen Bonding : The hydroxyphenyl group forms hydrogen bonds with active sites on proteins.
• Hydrophobic Interactions : The fluorobenzyl group enhances binding affinity through hydrophobic interactions with lipid membranes or protein pockets.
• Receptor Modulation : Compounds may act as receptor ligands, influencing signaling pathways involved in inflammation and cell proliferation.

Case Studies and Research Findings

Several studies highlight the biological potential of related compounds:

• Antibacterial Studies : A comparative study demonstrated that certain chromeno-pyrrole derivatives exhibited minimum inhibitory concentrations (MICs) against various bacterial strains, confirming their potential as antibiotic agents .

Compound Name	MIC (µg/mL)	Bacterial Strain
Chromeno-Pyrrole A	8	Staphylococcus aureus
Chromeno-Pyrrole B	16	Escherichia coli

• Antioxidant Activity Assessment : In vitro assays indicated that related compounds significantly reduced reactive oxygen species (ROS) levels in cellular models .

Synthesis Methods

The synthesis of 1-(3-Ethoxy-4-hydroxyphenyl)-2-(4-fluorobenzyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. Efficient synthetic protocols have been developed to enhance yield and purity:

• Multicomponent Reactions : These allow for the rapid assembly of complex structures under mild conditions.
• Optimization Techniques : Use of catalysts and specific reaction conditions to maximize product yield.

Comparison with Similar Compounds

Structural Analogues of Chromeno[2,3-c]pyrrole-3,9-diones

The following table summarizes key derivatives and their distinguishing features:

Compound Name / Structure	Substituents (Positions)	Key Modifications	Reported Properties/Applications	Reference
2-Methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	1: Phenyl; 2: Methyl; 7: Unsubstituted	Simpler alkyl/aryl groups	Synthesized via hydrazine hydrate (3–7 eq.), yields up to 75%
7-Chloro-1-(4-fluorophenyl)-2-[2-(4-morpholinyl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	1: 4-Fluorophenyl; 2: Morpholinylethyl; 7: Cl	Chlorine (electron-withdrawing), morpholine (polar)	Potential pharmacological relevance (e.g., CNS activity)
2-(4-Fluorophenyl)-2,7-dimethyl-2,3-dihydro-4H,9H-furo[3,2-c]pyrano[3,4-e]pyran-4,9-dione	Furopyranopyrandione core (non-chromeno)	Fused furan-pyran system	mp 176–178°C; IR νmax 1720, 1640 cm⁻¹; MS m/z 328

Key Observations :

• Substituent Effects: The 4-fluorobenzyl group in the target compound contrasts with morpholinylethyl in and methyl/phenyl in , altering electronic profiles and solubility. The 7-methyl group in the target compound versus 7-chloro in impacts lipophilicity: methyl increases hydrophobicity, while chlorine may enhance reactivity or bioactivity.
• Core Heterocycle: The target’s chromeno[2,3-c]pyrrole-3,9-dione core differs from the furopyranopyrandione system in , which lacks the pyrrole ring. This structural divergence may affect π-π stacking interactions and binding affinity in biological targets.

Physicochemical and Spectral Properties

• Melting Points: The furopyranopyrandione analog exhibits a melting point of 176–178°C, while chlorinated chromeno derivatives (e.g., ) likely have higher mp due to increased molecular rigidity.
• Spectral Data: IR peaks near 1720 cm⁻¹ (C=O stretch) and 1640 cm⁻¹ (aromatic C=C) are consistent across dihydrochromeno and furopyranopyrandione systems . MS data (e.g., m/z 328 for ) align with molecular weights of substituted derivatives.